Cas no 1422-07-7 ((4R,4aR,7S,7aR,12bS)-9-Methoxy-3-methyl-2,3,4,4a,7,7a-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol hydrochloride)

• Product Name: (4R,4aR,7S,7aR,12bS)-9-Methoxy-3-methyl-2,3,4,4a,7,7a-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol hydrochloride
• CAS No: 1422-07-7
• MF: C₁₈H₂₂ClNO₃
• MW: 335.825184345245
• CID: 221556
• PubChem ID: 15984075
• Update Time: 2025-04-19

(4R,4aR,7S,7aR,12bS)-9-Methoxy-3-methyl-2,3,4,4a,7,7a-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R,4aR,7S,7aR,12bS)-9-Methoxy-3-methyl-2,3,4,4a,7,7a-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol hydrochloride
• CODEINE HYDROCHLORIDE
• CODEINE HYDROCHLORIDE
• (-)-codeinium chloride
• Codeinum Hcl
• NUXLENPAZQNFAM-FFHNEAJVSA-N
• CODEINE HYDROCHLORIDE DIHYDRATE
• Codeine.HCl
• Codeine HCl
• 3-Methoxy-Morphanin HCl
• CODEINE HYDROCHLORIDE ANHYDROUS
• CHEMBL1257022
• SCHEMBL548093
• DTXSID7048904
• MORPHINAN-6-OL, 7,8-DIDEHYDRO-4,5-EPOXY-3-METHOXY-17-METHYL-, HYDROCHLORIDE (1:1), (5.ALPHA.,6.ALPHA.)-
• codeinhydrochlorid
• DTXCID4028830
• Q27258297
• UNII-406LPJ779Q
• AKOS022180452
• (4R,4Ar,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,3,4,4a,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7-ol;chloride
• NS00080699
• Tox21_112884
• CODEINE HYDROCHLORIDE [MI]
• CAS-1422-07-7
• NCGC00247720-01
• Morphinan-6-ol, 7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, hydrochloride (1:1), (5?,6?)-; Morphinan-6-ol, 7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, hydrochloride, (5?,6?)- (9CI); Morphinan-6?-ol, 7,8-didehydro-4,5?-epoxy-3-methoxy-17-methyl-, hydrochloride (8CI); Codeine hydrochloride; Codeinium chloride
• CODEINE HYDROCHLORIDE [WHO-DD]
• (4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;hydrochloride
• EINECS 215-829-5
• Morphinan-6-alpha-ol, 7,8-didehydro-4,5-alpha-epoxy-3-methoxy-17-methyl-, hydrochloride
• 1422-07-7
• Codeine.HCl, 1mg/ml in Methanol
• 406LPJ779Q

• Inchi： 1S/C18H21NO3.ClH/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;/h3-6,11-13,17,20H,7-9H2,1-2H3;1H/t11-,12+,13-,17-,18-;/m0./s1
• InChI Key： NUXLENPAZQNFAM-FFHNEAJVSA-N
• SMILES： Cl.O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)OC

Computed Properties

• Exact Mass: 335.12900
• Monoisotopic Mass: 335.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 509
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Melting Point: ~280° with some decompn
• PSA: 41.93000
• LogP: 2.24100
• Specific Rotation: D22 -108°

(4R,4aR,7S,7aR,12bS)-9-Methoxy-3-methyl-2,3,4,4a,7,7a-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol hydrochloride Security Information

• Toxicity：LD50 s.c. in mice: 300 mg/kg (Eddy, Sumwalt)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans